Cas no 102-23-8 (3-(4-Aminophenyl)azo-benzenesulfonicacid)

3-(4-Aminophenyl)azo-benzenesulfonicacid structure
102-23-8 structure
Product Name:3-(4-Aminophenyl)azo-benzenesulfonicacid
CAS No:102-23-8
MF:C12H11N3O3S
MW:277.299041032791
CID:35175
PubChem ID:66879
Update Time:2025-04-18

3-(4-Aminophenyl)azo-benzenesulfonicacid Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-Aminophenyl)azo]-benzenesulfonic acid
    • m-[(p-Aminophenyl)azo]benzenesulphonic acid
    • (PAAB4SA) (PAAS)
    • 3-[(4-aminophenyl)diazenyl]benzenesulfonic acid
    • (Benzol-sulfonsaeure-(1))-(3 azo 4)-anilin
    • 3-(4-amino-phenylazo)-benzenesulfonic acid
    • 3-(4-Amino-phenylazo)-benzolsulfonsaeure
    • 4-aminoazobenzene-3'-sulfonic acid
    • 4-Amino-azobenzol-3'-sulfonsaeure
    • 4'-Amino-azobenzol-sulfonsaeure-(3)
    • m-((p-Aminophenyl)azo)benzenesulphonic acid
    • m-[(p-aminophenyl)azo]benzenesulfonic acid
    • 4'-Aminoazobenzene-3-sulfonic acid
    • p-[(p-Aminophenyl)azo]benzenesulphonic acid
    • 3-(4-aminophenyl)diazenylbenzenesulfonic acid
    • 3-(4-azanylphenyl)diazenylbenzenesulfonic acid
    • Benzenesulfonic acid, 3-[2-(4-aminophenyl)diazenyl]-
    • 102-23-8
    • FT-0732355
    • (E)-3-((4-aminophenyl)diazenyl)benzenesulfonic acid
    • NS00041147
    • BATBWCBBYMPOPE-UHFFFAOYSA-N
    • DTXSID801018999
    • AKOS015901600
    • EINECS 203-015-2
    • SCHEMBL5888705
    • 9AE9B9LD5T
    • 3-[2-(4-Aminophenyl)diazenyl]benzenesulfonic acid
    • 3-[(4-Aminophenyl)azo]-benzenesulfonicacid
    • 3-(4-Aminophenylazo)benzenesulfonic acid
    • 3-(4-Aminophenyl)azo-benzenesulfonicacid
    • Inchi: 1S/C12H11N3O3S/c13-9-4-6-10(7-5-9)14-15-11-2-1-3-12(8-11)19(16,17)18/h1-8H,13H2,(H,16,17,18)/b15-14+
    • InChI Key: BATBWCBBYMPOPE-CCEZHUSRSA-N
    • SMILES: S(C1C=CC=C(C=1)/N=N/C1C=CC(=CC=1)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 277.05200
  • Monoisotopic Mass: 277.052112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Orange powder
  • Density: 1.43
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.663
  • PSA: 113.49000
  • LogP: 4.59290
  • FEMA: 2866

3-(4-Aminophenyl)azo-benzenesulfonicacid Customs Data

  • HS CODE:2927000090
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3-(4-Aminophenyl)azo-benzenesulfonicacid Pricemore >>

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